Cas no 74971-70-3 (1,3-Propanediol,2-octyl-)

• Product Name: 1,3-Propanediol,2-octyl-
• CAS No: 74971-70-3
• MF: C₁₁H₂₄O₂
• MW: 188.307064056396
• CID: 579095
• PubChem ID: 316062
• Update Time: 2025-04-19

1,3-Propanediol,2-octyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-octyl-
• 2-octyl-1,3-Propanediol
• 2-octylpropane-1,3-diol
• 2-(n-octyl)-1,3-propanediol
• 2-n-Octylpropan-1,3-diol
• 2-n-octylpropane-1,3-diol
• 2-Octyl-propan-1,3-diol
• 2-octyl-propane-1,3-diol
• AC1L7T1Z
• NSC243513
• 74971-70-3
• ZZJCWGKTESNSGK-UHFFFAOYSA-N
• AKOS018005071
• NSC-243513
• FT-0765526
• DTXSID30311454
• SCHEMBL182954

• Inchi： 1S/C11H24O2/c1-2-3-4-5-6-7-8-11(9-12)10-13/h11-13H,2-10H2,1H3
• InChI Key： ZZJCWGKTESNSGK-UHFFFAOYSA-N
• SMILES： OCC(CO)CCCCCCCC

Computed Properties

• Exact Mass: 188.17772
• Monoisotopic Mass: 188.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.916
• Boiling Point: 297.7°Cat760mmHg
• Flash Point: 133.6°C
• Refractive Index: 1.457
• PSA: 40.46
• LogP: 2.33780